Cas no 1354003-78-3 (((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amine)

• Product Name: ((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amine
• CAS No: 1354003-78-3
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• CID: 2154933
• Update Time: 2025-06-10

((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amine Chemical and Physical Properties

Names and Identifiers

• ((S)-1-benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amine
• (S)-N-((1-Benzylpyrrolidin-2-yl)methyl)propan-2-amine
• AM95937
• ((S)-1-benzylpyrrolidin-2-ylmethyl)isopropylamine
• ((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amine

• Inchi： 1S/C15H24N2/c1-13(2)16-11-15-9-6-10-17(15)12-14-7-4-3-5-8-14/h3-5,7-8,13,15-16H,6,9-12H2,1-2H3/t15-/m0/s1
• InChI Key： DOYPTDAMDJEVFG-HNNXBMFYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC[C@H]1CNC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 209
• Topological Polar Surface Area: 15.3

Additional information on ((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amine

Chemical Profile of ((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amine (CAS No. 1354003-78-3)

Compound CAS No. 1354003-78-3, identified by the systematic name ((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amine, represents a significant molecule in the realm of pharmaceutical chemistry. This chiral amine derivative has garnered attention due to its structural complexity and potential applications in medicinal chemistry. The stereochemistry imparted by the (S) configuration at the pyrrolidine ring enhances its specificity, making it a valuable candidate for drug development.

The molecular framework of this compound consists of a pyrrolidine core substituted with a benzyl group at the 1-position and an isopropylamine moiety at the 2-position. This unique arrangement contributes to its pharmacological profile, enabling interactions with biological targets that are both selective and potent. The presence of the benzyl group not only influences the electronic properties of the molecule but also aids in solubility and metabolic stability, critical factors in drug design.

In recent years, there has been a surge in research focusing on chiral amines due to their role in producing enantiomerically pure drugs. The compound ((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amine exemplifies this trend, as its stereochemistry is pivotal in determining its biological activity. Studies have shown that such derivatives exhibit promising properties in modulating various biological pathways, including neurotransmitter systems and enzyme inhibition.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. The pyrrolidine scaffold is known to interact with serotonin and dopamine receptors, making it a promising candidate for developing novel therapeutics for conditions such as depression, anxiety, and Parkinson's disease. The benzyl substituent further enhances binding affinity by optimizing the pharmacophore's orientation within the receptor binding site.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to fine-tune structures like ((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amine for improved efficacy. Molecular dynamics simulations and quantum mechanical calculations have been instrumental in understanding how this compound interacts with biological targets at an atomic level. These insights have guided synthetic modifications aimed at enhancing its pharmacokinetic properties.

The synthesis of this compound involves multi-step organic transformations, requiring expertise in asymmetric synthesis to achieve the desired stereochemical purity. Catalytic methods, including transition metal-catalyzed reactions, have been employed to streamline the process while maintaining high enantioselectivity. Such synthetic strategies are crucial for producing enantiomerically pure compounds on an industrial scale.

Evaluation of ((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amine in preclinical models has revealed intriguing biological activities. In vitro studies have demonstrated its ability to modulate neurotransmitter release and receptor function, suggesting potential therapeutic benefits. Additionally, its metabolic stability has been assessed through liver microsome incubations, indicating a favorable pharmacokinetic profile that could translate into prolonged bioavailability.

The compound's structural features also make it an attractive scaffold for further derivatization. By introducing additional functional groups or altering substituents, researchers can explore new chemical spaces and uncover novel pharmacological activities. This flexibility underscores the importance of having versatile building blocks like ((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amine in drug discovery pipelines.

As interest in targeted therapies grows, compounds like this one are becoming increasingly relevant. Their ability to selectively interact with specific biological targets without causing off-target effects makes them ideal candidates for precision medicine approaches. Ongoing research aims to optimize their properties further, ensuring they meet stringent regulatory requirements for clinical use.

The role of computational tools in drug development cannot be overstated. Advanced algorithms and machine learning models are being used to predict how modifications to ((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amine will affect its biological activity and pharmacokinetics. These predictive capabilities are accelerating the discovery process by allowing researchers to prioritize promising candidates more efficiently.

In conclusion, ((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amine (CAS No. 1354003-78-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its stereochemistry, combined with its interaction capabilities with biological targets, positions it as a valuable asset in drug development efforts aimed at treating neurological disorders and other conditions.